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Compound of Interest

Compound Name: 3-Hydroxyazetidine hydrochloride

Cat. No.: B016518 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

the physicochemical properties of chemical compounds is paramount. This guide provides an

in-depth analysis of the molecular weight of 3-hydroxyazetidine hydrochloride, a key building

block in medicinal chemistry.

Core Data Presentation
The molecular weight of 3-hydroxyazetidine hydrochloride is a fundamental parameter for

stoichiometric calculations, solution preparation, and analytical characterization. The table

below summarizes the key molecular weight and formula information for the compound and its

constituent parts.

Compound Name Chemical Formula Molecular Weight ( g/mol )

3-Hydroxyazetidine

Hydrochloride
C₃H₇NO·HCl or C₃H₈ClNO 109.55[1][2][3]

3-Hydroxyazetidine (Parent

Compound)
C₃H₇NO 73.09

Hydrochloric Acid HCl 36.46
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Note: The molecular weight of 3-Hydroxyazetidine was calculated based on its chemical

formula (C₃H₇NO) and the atomic weights of its constituent elements.

Logical Relationship of Molecular Weight
Components
The molecular weight of 3-hydroxyazetidine hydrochloride is the sum of the molecular

weights of its parent compound, 3-hydroxyazetidine, and hydrochloric acid. This relationship is

visualized in the following diagram.

Molecular Weight Composition
3-Hydroxyazetidine

(C₃H₇NO)
MW: 73.09 g/mol

3-Hydroxyazetidine Hydrochloride
(C₃H₈ClNO)

MW: 109.55 g/mol

Hydrochloric Acid
(HCl)

MW: 36.46 g/mol

Click to download full resolution via product page

Caption: Composition of 3-Hydroxyazetidine Hydrochloride.

Experimental Determination of Molecular Weight
The molecular weight of 3-hydroxyazetidine hydrochloride can be experimentally verified

using several analytical techniques. Mass spectrometry is the most common and precise

method.

Experimental Protocol: Mass Spectrometry Analysis
Objective: To determine the molecular weight of 3-hydroxyazetidine hydrochloride using

electrospray ionization mass spectrometry (ESI-MS).

Materials:
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3-Hydroxyazetidine hydrochloride sample

Methanol (HPLC grade)

Deionized water (18.2 MΩ·cm)

Formic acid (LC-MS grade)

Mass spectrometer with ESI source

Procedure:

Sample Preparation:

Prepare a stock solution of 3-hydroxyazetidine hydrochloride in methanol at a

concentration of 1 mg/mL.

From the stock solution, prepare a dilute solution (e.g., 10 µg/mL) in a solvent mixture of

50:50 methanol:water with 0.1% formic acid. The formic acid aids in the ionization

process.

Instrument Setup:

Calibrate the mass spectrometer using a standard calibration solution to ensure mass

accuracy.

Set the ESI source to positive ion mode.

Optimize the source parameters, including capillary voltage, cone voltage, desolvation gas

flow, and temperature, to achieve a stable and robust signal.

Data Acquisition:

Infuse the prepared sample solution into the mass spectrometer at a constant flow rate

(e.g., 5-10 µL/min).

Acquire the mass spectrum over a relevant mass-to-charge (m/z) range (e.g., m/z 50-

200).
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Data Analysis:

The expected ion to be observed is the protonated molecule of 3-hydroxyazetidine,

[M+H]⁺, where M is the neutral 3-hydroxyazetidine molecule.

The theoretical m/z for the [M+H]⁺ ion of 3-hydroxyazetidine (C₃H₇NO) is approximately

74.06.

The observed m/z value from the mass spectrum should be compared to the theoretical

value to confirm the identity and molecular weight of the parent compound. The

hydrochloride salt itself will not be directly observed as a single entity in the gas phase

under these conditions.

Experimental Workflow
The general workflow for the experimental determination of the molecular weight is illustrated

below.
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Mass Spectrometry Workflow

Sample Preparation

MS Analysis

Data Processing

Weigh Sample

Dissolve in Solvent

Dilute to Final Concentration

Sample Infusion

Instrument Calibration

Data Acquisition

Identify [M+H]⁺ Peak

Compare with Theoretical m/z

Confirm Molecular Weight

Final Report
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Caption: Workflow for Molecular Weight Determination by MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

